2-Cyclopropyl-1,1-difluoro-3-methoxypropan-2-ol

• IUPAC Name: 2-cyclopropyl-1,1-difluoro-3-methoxypropan-2-ol
• InChI: InChI=1S/C7H12F2O2/c1-11-4-7(10,6(8)9)5-2-3-5/h5-6,10H,2-4H2,1H3
• InChI Key: YIWCOLHFUKTCPP-UHFFFAOYSA-N
• Canonical SMILES: COCC(C1CC1)(C(F)F)O
• Molecular Formula: C7H12F2O2
• Molecular Weight: 166.17 g/mol

Description

“2-Cyclopropyl-1,1-difluoro-3-methoxypropan-2-ol” is a chemical compound with the CAS Number: 1538740-34-9. It has a molecular weight of 166.17. The IUPAC name for this compound is the same as the common name. The compound is typically stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for “2-Cyclopropyl-1,1-difluoro-3-methoxypropan-2-ol” is 1S/C7H12F2O2/c1-11-4-7(10,6(8)9)5-2-3-5/h5-6,10H,2-4H2,1H3. This code provides a specific description of the structure of the molecule, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Cyclopropyl-1,1-difluoro-3-methoxypropan-2-ol” include its molecular weight (166.17), its physical state (liquid), and its storage temperature (room temperature). Unfortunately, additional properties such as boiling point, density, and solubility were not available in the search results.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Aminoalkyl-Cyclopropanes : A study by Baird et al. (2001) involved the preparation of aminoalkyl-cyclopropanes using a stepwise procedure. This included a 1,3-dipolar cycloaddition and reduction process, demonstrating the utility of cyclopropyl compounds in complex organic syntheses (Baird, Huber, & Clegg, 2001).

• Antimalarial Activity of Arylpropanols : D’hooghe et al. (2011) synthesized a variety of arylpropanols, including 2-amino-3-arylpropan-1-ols, and tested their antimalarial activity. This research highlights the potential biomedical applications of such compounds (D’hooghe et al., 2011).

• Catalytic Cascade Construction : Yao and Shi (2007) reported the catalytic construction of functionalized methylenecyclobutene, cyclobutane, and cyclopropane derivatives. This work illustrates the versatility of cyclopropyl compounds in catalytic processes (Yao & Shi, 2007).

Pharmaceutical and Biological Applications

• Synthesis of 1,3-bis-(1,2,3-triazol-1-yl)-propan-2-ol Derivatives : Zambrano-Huerta et al. (2019) synthesized a novel series of 1,3-bis-(1,2,3-triazol-1-yl)-propan-2-ol derivatives and evaluated their antifungal properties. This demonstrates the pharmaceutical applications of cyclopropyl compounds (Zambrano-Huerta et al., 2019).

• Antifungal Fluconazole Analogues : A study explored the synthesis of fluconazole analogues, showing the relevance of cyclopropyl compounds in developing antifungal medications (Leitich & Heise, 2002).

Industrial and Material Science Applications

• Cyclopropanation of Alkenes : Østergaard et al. (2001) investigated the cyclopropanation of trisubstituted alkenes, an important reaction in material science and industrial chemistry (Østergaard, Jensen, & Tanner, 2001).

• Deoxyfluorination of Alcohols : Li et al. (2016) described the use of cyclopropenes in the deoxyfluorination of alcohols, highlighting the compound's significance in organic synthesis (Li, Ni, Wang, & Hu, 2016).

Safety and Hazards

The safety information for “2-Cyclopropyl-1,1-difluoro-3-methoxypropan-2-ol” includes several hazard statements: H226, H315, H319, H335. These codes correspond to specific hazards, such as flammability (H226), skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Precautionary measures should be taken when handling this compound.